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Compound of Interest

Compound Name: 1-(3-Methoxyphenyl)thiourea

Cat. No.: B1300152 Get Quote

Essential Safety and Handling Guide for 1-(3-
Methoxyphenyl)thiourea
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-(3-Methoxyphenyl)thiourea.

Given the absence of a specific Safety Data Sheet (SDS) for this exact compound, the

following procedures are based on the hazard profile of the parent compound, thiourea, and

structurally similar methoxyphenyl thiourea derivatives. It is imperative to handle this compound

with extreme caution, assuming it shares similar potential hazards.

Hazard Identification and Classification
1-(3-Methoxyphenyl)thiourea is considered hazardous. Based on GHS classifications for the

compound and its analogs, it is potentially toxic if swallowed and may cause skin and eye

irritation, allergic skin reactions, and respiratory irritation.[1][2][3] The parent compound,

thiourea, is suspected of causing cancer and damaging fertility or the unborn child.[4][5]

GHS Hazard Statements for 1-(3-Methoxyphenyl)thiourea:

H301: Toxic if swallowed[1]

H315: Causes skin irritation[1]

H317: May cause an allergic skin reaction[1]
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H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and mandatory line of defense to prevent chemical

exposure.[6] All personnel must be trained in the proper use and removal of their PPE.[7]

PPE Category Recommended Equipment Best Practices

Eye and Face Protection

Chemical splash goggles with

side protection or a face

shield.[4][7][8]

Do not wear contact lenses, as

they can absorb and

concentrate irritants.[9] An

eyewash fountain should be

readily available.[2][8]

Hand Protection

Chemically resistant,

impervious gloves such as

Nitrile or Butyl rubber.[7][9][10]

Inspect gloves for integrity

before each use and use

proper glove removal

techniques to avoid skin

contact.[7] Dispose of

contaminated gloves as

hazardous waste.[7] Wash

hands thoroughly after

handling.[8]

Respiratory Protection

A NIOSH-approved respirator

is required when working

outside a chemical fume hood,

if ventilation is inadequate, or if

dust is generated.[7][8]

The type of respirator depends

on the airborne concentration.

Ensure proper fit and training

before use.[7] For dusts, a

particle-filtering half mask

(EN149:2001) is

recommended for small-scale

use.[11]

Protective Clothing

A lab coat or a full chemical-

protective suit.[7] Closed-toe

shoes are mandatory.[10][12]

Remove and launder

contaminated clothing before

reuse.[8][13]
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Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for minimizing risk.

1. Engineering Controls

Primary Control: All handling of 1-(3-Methoxyphenyl)thiourea, whether in solid or solution

form, must be conducted in a certified chemical fume hood to minimize inhalation exposure.

[7][10][14][15]

Ventilation: Ensure adequate general laboratory ventilation to keep airborne concentrations

low.[2]

2. Safe Handling and Storage Protocol

Receiving: Upon receipt, inspect the container for damage. Store in the original container in

a cool, dry, well-ventilated, and locked area away from incompatible materials.[3][7][9][12]

Incompatible Materials: Avoid contact with strong oxidizing agents, acrolein, hydrogen

peroxide, and nitric acid.[8]

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

Work with the smallest practical quantity of the substance.[7]

Avoid the formation and inhalation of dust.[7][9][14] Use wet cleaning methods or a HEPA

vacuum for cleanup; avoid dry sweeping.[14]

Keep the container tightly closed when not in use.[7][8]

Do not eat, drink, or smoke in the laboratory.[3][7]

Wash hands and face thoroughly with soap and water after handling.[7][8]

3. Spill Management
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Minor Spills (Solid):

Evacuate the immediate area.[7]

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising

dust.[7][9]

Use dry clean-up procedures; do not use water unless to dampen the powder slightly to

prevent dusting.[9]

Collect the material using non-sparking tools and place it in a sealed, labeled container for

hazardous waste disposal.[7][9]

Clean the spill area thoroughly.[8]

Major Spills:

Evacuate all personnel from the area and move upwind.[9]

Alert emergency responders and inform them of the location and nature of the hazard.[9]

Only trained personnel with full-body protective clothing and self-contained breathing

apparatus should respond.[8][9]

Prevent spillage from entering drains or water courses.[4][8][9]

4. Waste Disposal Plan

Collection: All waste, including contaminated PPE, spill residues, and empty containers,

must be collected in designated, clearly labeled, and sealed containers.[7][13] Do not mix

with other waste streams.

Disposal: Waste must be disposed of as hazardous waste through an approved waste

disposal plant.[2][3] This material must not enter standard drains or trash.[13] Adhere strictly

to all local, regional, and national regulations.[16]
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Quantitative Toxicity Data (for related compound
Thiourea)
The following data for the parent compound, Thiourea, should be used as a conservative

estimate of potential toxicity.

Toxicity Type Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral

125 - 1930

mg/kg
[17]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal >2,800 mg/kg [5][17]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation >195 mg/m³ (4h) [5][17]
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Chemical Handling and Disposal Workflow

Receiving & Inspection

Secure & Segregated Storage

Handling in Fume Hood
(Wear Full PPE)
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Waste Segregation & Collection

Hazardous Waste Disposal
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Click to download full resolution via product page

Caption: A workflow for the safe handling of 1-(3-Methoxyphenyl)thiourea.
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Hierarchy of Safety Controls

e.g., Fume Hood, Ventilation

e.g., SOPs, Training

e.g., Gloves, Goggles

Engineering Controls
(Most Effective)

Administrative Controls Fume Hood Use Proper Ventilation

Personal Protective Equipment (PPE)
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Standard Operating Procedures Safety Training
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Caption: Hierarchy of controls for mitigating chemical exposure risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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